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2’’-Desethyl-2’’-vinyl Simvastatin 2’’-Desethyl-2’’-vinyl Simvastatin
Brand Name: Vulcanchem
CAS No.: 1449248-72-9
VCID: VC0030474
InChI: InChI=1S/C25H36O5/c1-6-25(4,5)24(28)30-21-12-15(2)11-17-8-7-16(3)20(23(17)21)10-9-19-13-18(26)14-22(27)29-19/h6-8,11,15-16,18-21,23,26H,1,9-10,12-14H2,2-5H3/t15-,16-,18+,19+,20-,21-,23-/m0/s1
SMILES: CC1CC(C2C(C(C=CC2=C1)C)CCC3CC(CC(=O)O3)O)OC(=O)C(C)(C)C=C
Molecular Formula: C25H36O5
Molecular Weight: 416.558

2’’-Desethyl-2’’-vinyl Simvastatin

CAS No.: 1449248-72-9

Reference Standards

VCID: VC0030474

Molecular Formula: C25H36O5

Molecular Weight: 416.558

2’’-Desethyl-2’’-vinyl Simvastatin - 1449248-72-9

CAS No. 1449248-72-9
Product Name 2’’-Desethyl-2’’-vinyl Simvastatin
Molecular Formula C25H36O5
Molecular Weight 416.558
IUPAC Name [(1S,3R,7S,8S,8aR)-8-[2-[(2R,4R)-4-hydroxy-6-oxooxan-2-yl]ethyl]-3,7-dimethyl-1,2,3,7,8,8a-hexahydronaphthalen-1-yl] 2,2-dimethylbut-3-enoate
Standard InChI InChI=1S/C25H36O5/c1-6-25(4,5)24(28)30-21-12-15(2)11-17-8-7-16(3)20(23(17)21)10-9-19-13-18(26)14-22(27)29-19/h6-8,11,15-16,18-21,23,26H,1,9-10,12-14H2,2-5H3/t15-,16-,18+,19+,20-,21-,23-/m0/s1
Standard InChIKey PHAXMMMKRGSDIV-HGQWONQESA-N
SMILES CC1CC(C2C(C(C=CC2=C1)C)CCC3CC(CC(=O)O3)O)OC(=O)C(C)(C)C=C
PubChem Compound 71315645
Last Modified Nov 11 2021
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